![molecular formula C20H17N3O4 B11022855 (2R)-{[(6-oxo-3-phenylpyridazin-1(6H)-yl)acetyl]amino}(phenyl)ethanoic acid](/img/structure/B11022855.png)
(2R)-{[(6-oxo-3-phenylpyridazin-1(6H)-yl)acetyl]amino}(phenyl)ethanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
- “(2R)-{[(6-oxo-3-phenylpyridazin-1(6H)-yl)acetyl]amino}(phenyl)ethanoic acid” is a complex organic compound with a unique structure.
- It contains a pyridazinone ring, a phenyl group, and an ethanoic acid moiety.
- The compound’s chirality arises from the (2R) configuration.
Preparation Methods
Synthetic Routes: One synthetic route involves the sequential reaction of furfural with cyclic secondary amines, followed by benzaldehyde and cyanoacetates.
Reaction Conditions: Specific conditions depend on the chosen synthetic method, but typically involve reflux or hydrothermal conditions.
Industrial Production: While industrial-scale synthesis details are scarce, adapting existing methods could facilitate large-scale production.
Chemical Reactions Analysis
Reactions: “(2R)-{[(6-oxo-3-phenylpyridazin-1(6H)-yl)acetyl]amino}(phenyl)ethanoic acid” may undergo various reactions, including oxidation, reduction, and substitution.
Common Reagents: Palladium-catalyzed cross-coupling reactions (e.g., Suzuki–Miyaura coupling) using organoboron reagents.
Major Products: Coupling with aryl or alkyl halides to form C–C bonds.
Scientific Research Applications
Chemistry: Used as a building block for more complex molecules.
Biology: Investigated for potential biological activities (e.g., enzyme inhibition).
Medicine: Possible applications in drug design or therapeutic development.
Mechanism of Action
- Mechanism not explicitly documented, but it likely interacts with specific molecular targets or pathways.
- Further research needed to elucidate its precise mode of action.
Comparison with Similar Compounds
- Similar compounds include other pyridazinones, phenyl-substituted acids, and chiral derivatives.
- Uniqueness lies in the combination of the pyridazinone, phenyl, and ethanoic acid functionalities.
Remember that this compound’s detailed research and applications may evolve over time, so staying up-to-date with the latest literature is essential
Properties
Molecular Formula |
C20H17N3O4 |
---|---|
Molecular Weight |
363.4 g/mol |
IUPAC Name |
(2R)-2-[[2-(6-oxo-3-phenylpyridazin-1-yl)acetyl]amino]-2-phenylacetic acid |
InChI |
InChI=1S/C20H17N3O4/c24-17(21-19(20(26)27)15-9-5-2-6-10-15)13-23-18(25)12-11-16(22-23)14-7-3-1-4-8-14/h1-12,19H,13H2,(H,21,24)(H,26,27)/t19-/m1/s1 |
InChI Key |
QCNSYJXMKOTRHE-LJQANCHMSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)N[C@H](C3=CC=CC=C3)C(=O)O |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NC(C3=CC=CC=C3)C(=O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.